Cas no 1020035-04-4 (6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid)

• Product Name: 6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid
• CAS No: 1020035-04-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD09994671
• CID: 2503206
• PubChem ID: 55267878
• Update Time: 2025-06-09

6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid
• AK207020
• FCH879529
• AM806202
• imidazo[1,2-a]pyrimidine-3-carboxylic acid,6-methyl-
• SY112229
• MFCD09994671
• Imidazo[1,2-a]pyrimidine-3-carboxylic acid, 6-methyl-
• AKOS006314173
• VQB03504
• 6-METHYLIMIDAZO[1,2-A]PYRIMIDINE-3-CARBOXYLICACID
• DB-156410
• 1020035-04-4
• DS-10136
• W10250
• 6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid

• MDL： MFCD09994671
• Inchi： 1S/C8H7N3O2/c1-5-2-9-8-10-3-6(7(12)13)11(8)4-5/h2-4H,1H3,(H,12,13)
• InChI Key： JJWUTPXCSTZIST-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2N=CC(C)=CN12)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid

Recent Advances in the Study of 6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid (CAS: 1020035-04-4)

6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid (CAS: 1020035-04-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a scaffold to develop potent and selective inhibitors targeting specific kinases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting ABL1 kinase, a target implicated in chronic myeloid leukemia (CML).

In addition to its role in kinase inhibition, 6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid has also been explored for its antimicrobial properties. A study conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics.

The synthetic pathways for 6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid have also been a subject of recent research. A paper in Organic Letters detailed a novel, high-yield synthesis method that employs a one-pot reaction strategy, significantly reducing the number of steps and improving overall efficiency. This advancement is expected to facilitate the large-scale production of the compound, thereby accelerating its use in drug discovery and development.

Despite these promising developments, challenges remain in the clinical translation of 6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable tool in the ongoing quest for new and effective treatments for a range of diseases.

In conclusion, 6-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid (CAS: 1020035-04-4) represents a promising scaffold in medicinal chemistry, with applications spanning kinase inhibition and antimicrobial therapy. Recent research has shed light on its synthetic accessibility and biological potential, paving the way for future investigations into its therapeutic utility. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.